Cas no 2165995-78-6 ((1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine)

• Product Name: (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine
• CAS No: 2165995-78-6
• MF: C₁₀H₁₈FN
• MW: 171.255026340485
• CID: 5043887
• Update Time: 2025-06-13

(1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-cyclopentyl-2-fluorocyclopentan-1-amine
• (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine

• Inchi： 1S/C10H18FN/c11-9-6-3-7-10(9)12-8-4-1-2-5-8/h8-10,12H,1-7H2/t9-,10-/m1/s1
• InChI Key： NPSIAIALEFVQIZ-NXEZZACHSA-N
• SMILES： F[C@@H]1CCC[C@H]1NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Additional information on (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine

Compound Introduction: (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine (CAS No. 2165995-78-6)

The compound (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine, identified by its CAS number 2165995-78-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique stereochemistry and fluorinated aromatic ring, has garnered considerable attention for its potential applications in medicinal chemistry and drug development. The presence of a cyclopentyl group and a fluorine substituent at the 2-position of the cyclopentanamine backbone imparts distinct electronic and steric properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorine atom, being highly electronegative, can significantly influence the reactivity and selectivity of biological targets. Specifically, the incorporation of a fluorine atom at the 2-position of the cyclopentanamine structure in (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine is expected to modulate its interaction with enzymes and receptors, potentially leading to more effective therapeutic outcomes.

The stereochemistry of this compound, denoted by the (1R,2R) configuration, plays a crucial role in determining its biological activity. Chiral centers are often critical in drug design, as they can lead to enantiomerically pure compounds with improved efficacy and reduced side effects. The specific arrangement of substituents around the cyclohexane ring in (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine is believed to contribute to its unique pharmacological properties. This stereochemical purity is achieved through advanced synthetic methodologies that ensure high enantiomeric excess during production.

Current research in medicinal chemistry has highlighted the importance of fluorinated amine derivatives in the development of novel therapeutics. Compounds such as (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine are being investigated for their potential role in treating various diseases, including cancer and inflammatory disorders. The fluorine atom's ability to enhance binding interactions with biological targets has made it a valuable tool in drug design. Additionally, the cyclopentyl group provides steric hindrance that can improve selectivity and reduce off-target effects.

The synthesis of (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced techniques such as asymmetric hydrogenation and fluorination reactions are employed to construct the desired molecular framework. These synthetic strategies ensure that the final product maintains its intended stereochemical configuration, which is essential for its biological activity. The development of efficient synthetic routes has been a focus of recent research efforts aimed at producing this compound on an industrial scale.

In vitro studies have begun to elucidate the pharmacological profile of (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine. Preliminary data suggest that this compound exhibits promising activity against certain enzymes and receptors involved in disease pathways. For instance, its interaction with specific proteases has been observed to modulate inflammatory responses, making it a potential candidate for anti-inflammatory therapies. Furthermore, its ability to cross cell membranes due to its lipophilic nature enhances its bioavailability and therapeutic efficacy.

The integration of computational chemistry and molecular modeling techniques has further accelerated the discovery process for compounds like (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting experimental validations. By leveraging such computational methods, scientists can design more effective derivatives with improved pharmacokinetic properties. This interdisciplinary approach combines experimental expertise with computational power to streamline drug development.

Future directions in the study of (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine include exploring its potential as a lead compound for drug discovery programs. Researchers are investigating analogs with modified substituents to enhance potency and selectivity. Additionally, preclinical studies are being planned to evaluate its safety profile and therapeutic potential in animal models. These efforts aim to translate laboratory findings into clinical applications that could benefit patients suffering from various conditions.

The significance of fluorinated amine derivatives in modern medicine cannot be overstated. Compounds like (1R,2R)-N-Cyclopentyl-2-fluorocyclopentan-1-amine exemplify how structural modifications can lead to novel therapeutics with tailored biological activities. As research continues to uncover new applications for these molecules, their role in addressing unmet medical needs is expected to grow. The combination of innovative synthetic methodologies and advanced computational techniques ensures that discoveries in this field will continue to advance at a rapid pace.